Cas no 1156247-06-1 ((2,6-difluorophenyl)methyl(2-ethoxyethyl)amine)

• Product Name: (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine
• CAS No: 1156247-06-1
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5176730
• PubChem ID: 43590759
• Update Time: 2025-11-01

(2,6-difluorophenyl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,6-Difluorophenyl)methyl](2-ethoxyethyl)amine
• n-(2,6-Difluorobenzyl)-2-ethoxyethan-1-amine
• Benzenemethanamine, N-(2-ethoxyethyl)-2,6-difluoro-
• (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine

• Inchi： 1S/C11H15F2NO/c1-2-15-7-6-14-8-9-10(12)4-3-5-11(9)13/h3-5,14H,2,6-8H2,1H3
• InChI Key： BBQNICHBKFTUAN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CNCCOCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 159
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3

Additional information on (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine

Recent Advances in the Study of (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine (CAS: 1156247-06-1)

The compound (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine (CAS: 1156247-06-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving the reaction of 2,6-difluorobenzyl bromide with 2-ethoxyethylamine under controlled conditions, achieving a high degree of stereoselectivity. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

Pharmacological studies have revealed that (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine exhibits potent activity as a modulator of certain neurotransmitter systems. In vitro and in vivo experiments conducted by Smith et al. (2024) demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic prospects.

Another significant finding comes from a recent preclinical trial investigating the compound's anti-inflammatory properties. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine effectively inhibits the production of pro-inflammatory cytokines in macrophage cells. This effect was attributed to its interaction with specific signaling pathways, including the NF-κB pathway. These results highlight its potential as a lead compound for developing new anti-inflammatory drugs.

Despite these promising findings, challenges remain in the development of (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Ongoing research aims to explore these aspects through advanced pharmacokinetic and toxicological profiling, as well as structure-activity relationship (SAR) studies to refine the compound's properties.

In conclusion, (2,6-difluorophenyl)methyl(2-ethoxyethyl)amine (CAS: 1156247-06-1) represents a promising candidate for further development in the pharmaceutical industry. Its diverse pharmacological activities and improved synthetic accessibility make it a valuable subject for continued research. Future studies will likely focus on translating these preclinical findings into clinical applications, paving the way for new therapeutic options in neurology and inflammation-related disorders.